Cas no 280110-66-9 (Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate)
Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate
- Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate
-
- MDL: MFCD18073085
- Inchi: 1S/C13H21N3O3/c1-9-14-11(15-19-9)10-5-7-16(8-6-10)12(17)18-13(2,3)4/h10H,5-8H2,1-4H3
- InChI Key: AXLIHKYWQVFFAT-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C2=NOC(C)=N2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 322
- Topological Polar Surface Area: 68.5
Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532404-1 g |
4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester |
280110-66-9 | 1g |
€464.10 | 2022-07-29 | ||
| abcr | AB532404-1g |
4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester; . |
280110-66-9 | 1g |
€551.00 | 2024-08-02 | ||
| abcr | AB532404-5g |
4-(5-Methyl-[1,2,4]oxadiazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester; . |
280110-66-9 | 5g |
€1746.20 | 2024-08-02 |
Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate
Comprehensive Guide to Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate (CAS No. 280110-66-9)
Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate (CAS No. 280110-66-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives and features a 1,2,4-oxadiazole ring, making it a valuable intermediate for drug discovery and medicinal chemistry applications. Its unique structural properties have garnered significant attention in recent years, particularly in the development of novel therapeutic agents.
The molecular formula of Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate is C13H21N3O3, with a molecular weight of 267.33 g/mol. The compound's structure includes a tert-butyl carbamate group, which enhances its stability and reactivity in various synthetic pathways. Researchers often utilize this compound as a building block for constructing more complex molecules, especially in the fields of central nervous system (CNS) drug development and enzyme inhibitors.
One of the most intriguing aspects of Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate is its potential role in addressing contemporary healthcare challenges. With the growing demand for neuroprotective agents and anti-inflammatory drugs, this compound has emerged as a promising candidate for further investigation. Its 1,2,4-oxadiazole moiety is known to exhibit diverse biological activities, including antimicrobial and antioxidant properties, making it relevant to current research trends in infectious disease treatment and age-related disorders.
The synthesis of Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Pharmaceutical manufacturers and research laboratories often seek this compound for its versatility in structure-activity relationship (SAR) studies and lead optimization processes. The tert-butyloxycarbonyl (Boc) protecting group in its structure allows for selective deprotection, enabling further functionalization of the piperidine ring.
From a market perspective, the demand for Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate has been steadily increasing, driven by the expansion of contract research organizations (CROs) and drug discovery platforms. The compound's CAS number (280110-66-9) serves as a crucial identifier for procurement and regulatory compliance in the chemical and pharmaceutical industries. Recent advancements in high-throughput screening technologies have further highlighted the importance of such specialized intermediates in modern drug development pipelines.
Quality control is paramount when working with Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to verify purity and structural integrity. Storage recommendations typically include protection from moisture and maintenance at controlled temperatures to preserve the compound's stability over extended periods.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate and related compounds. This aligns with current industry trends toward environmentally friendly synthetic methods and reduced waste generation in pharmaceutical manufacturing. The compound's potential applications in bioconjugation and prodrug design further contribute to its relevance in contemporary medicinal chemistry research.
The scientific literature contains numerous references to Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate and its derivatives, particularly in patents related to kinase inhibitors and GPCR modulators. Its structural features make it particularly interesting for designing compounds targeting neurodegenerative diseases and chronic pain management, areas of significant unmet medical need. The compound's piperidine-oxadiazole hybrid structure represents an important pharmacophore in modern drug design.
For researchers considering the use of Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate (CAS 280110-66-9) in their work, it's essential to consult the latest safety data sheets and literature regarding handling procedures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. The compound's growing importance in fragment-based drug discovery and combinatorial chemistry underscores its value as a research tool in academic and industrial settings alike.
280110-66-9 (Tert-butyl 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate) Related Products
- 895572-59-5(Tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate)
- 795310-81-5(1-Piperidinecarboxylic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-,1,1-dimethylethyl ester)
- 902837-23-4(3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester)
- 139269-23-1(2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-, 1,1-dimethylethyl ester)
- 1225218-59-6(Tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carboxylate)
- 902837-24-5(1-Boc-3-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine)
- 1243306-92-4(Tert-butyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxylate)
- 1260811-65-1(1-Boc-4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine)
- 874484-97-6(1-Piperidinecarboxylic acid,4-[5-(2,2-dimethylpropyl)-1,2,4-oxadiazol-3-yl]-, ethyl ester)
- 913264-42-3(4-(3-Isopropyl-1,2,4oxadiazol-5-yl)piperidine-1-carboxylic Acid tert-Butyl Ester)